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Introduction

Erbium-168 (1°8Er) is a stable, naturally occurring isotope of the rare-earth element erbium,
with a natural abundance of approximately 26.98%. While its primary application is as a
precursor in the production of the radioisotope Erbium-169 for medical use, 18Er also
possesses unique nuclear and quantum properties that make it a valuable material for
modifying the characteristics of other materials in specialized applications.[1] This document
provides detailed application notes and experimental protocols for the use of Erbium-168 in
materials science, focusing on its roles as a neutron absorber and as a dopant for quantum
computing applications.

Application: Neutron Absorption in Nuclear
Applications

Natural erbium is utilized as a burnable poison in nuclear reactors to control the rate of fission.
[2][3] A burnable poison is a material with a high neutron absorption cross-section that is
incorporated into the nuclear fuel or control rods. It is designed to be "burned away" or depleted
at a rate that compensates for the decrease in reactivity of the fuel over time, thus ensuring a
more stable and longer-lasting reactor core.
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The neutron absorption properties of natural erbium are a composite of its various isotopes.
Erbium-168 contributes to this effect, and its specific neutron capture cross-section is a key
parameter in designing nuclear materials.

Data Presentation: Neutron Capture Cross-Sections of
Erbium Isotopes

The following table summarizes the thermal neutron capture cross-sections for several erbium
isotopes, highlighting the contribution of Erbium-168.

Thermal Neutron Capture

Isotope Natural Abundance (%) .
Cross-Section (barns)

166Ey 33.503 ~21

167y 22.869 699 + 20

168y 26.978 2.74 + 0.08[4]

170Ey 14.910 ~8.5

Note: The cross-section for 1°6Er and 17°Er are approximate values from evaluated nuclear data
libraries. The value for 187Er is a measured value.[5]

Application: Dopant for Quantum Computing
Materials

A significant challenge in the development of quantum computers is mitigating the decoherence
of quantum bits (qubits), which is the loss of their quantum state due to interactions with the
environment. One major source of decoherence for spin-based qubits is the interaction with
surrounding nuclear spins.

Isotopes with a nuclear spin of zero are ideal as host materials for qubits because they create a
"magnetically quiet" environment, reducing decoherence and extending the coherence time of
the qubit.[6][7][8] Erbium-168 has a nuclear spin of zero, making it a promising candidate for
doping into materials used for quantum computing. By selectively doping with 1°8Er, the
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magnetic noise from the dopant itself is eliminated, which can improve the performance of the
guantum device.

Logical Relationship for Using *°8Er in Quantum
Materials
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Quantum Computing Goal:
Long Qubit Coherence Times

'

Major Challenge:
Decoherence from Environmental Noise

'

Primary Noise Source:
Interaction with Nuclear Spins

'

Solution:
Create a 'Magnetically Quiet' Environment

'

Implementation:
Use Zero-Nuclear-Spin Isotopes

s an example of

Erbium-168 Property:
Nuclear Spin =0

'

Application:
Doping Host Materials with 1°8Er

'

Outcome:
Reduced Decoherence, Improved Qubit Performance
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Preparation

Implantation

Post-Processing & Analysis

PL Spectroscopy

Substrate Cleaning

Mount Substrate

P Evacuate Chamber Implant 1°8Er Tons

Thermal Annealing

RBS Analysis

Prepare Precursor Solutions

(TTIP in Ethanol, 1°8Er salt in Ethanol)

Mix Solutions & Hydrolyze
(Add water dropwise)

Gelation
(Aging for 24-48h)

Drying
(Oven at 80-100°C)

Calcination
(Furnace at 500-800°C)

Characterization
(XRD, TEM, EDX)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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